Cas no 771582-13-9 (1,2-Benzenediamine,4-(aminomethyl)-N1-methyl-)
771582-13-9 structure
Product Name:1,2-Benzenediamine,4-(aminomethyl)-N1-methyl-
CAS No:771582-13-9
MF:C8H13N3
MW:151.208921194077
CID:551711
Update Time:2024-01-30
1,2-Benzenediamine,4-(aminomethyl)-N1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine,4-(aminomethyl)-N1-methyl-
- 1,2-Benzenediamine,4-(aminomethyl)-N-methyl-(9CI)
- 4-(aminomethyl)-1-N-methylbenzene-1,2-diamine
- 1,2-Benzenediamine, 4-(aminomethyl)-N1-methyl-
-
- Inchi: 1S/C8H13N3/c1-11-8-3-2-6(5-9)4-7(8)10/h2-4,11H,5,9-10H2,1H3
- InChI Key: IIDYBLXZUWVAPN-UHFFFAOYSA-N
- SMILES: C1(NC)=CC=C(CN)C=C1N
Computed Properties
- Exact Mass: 151.111
- Monoisotopic Mass: 151.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.1A^2
Experimental Properties
- Density: 1.152±0.06 g/cm3(Predicted)
- Boiling Point: 323.3±37.0 °C(Predicted)
- pka: 9.85±0.10(Predicted)
1,2-Benzenediamine,4-(aminomethyl)-N1-methyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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